Cas no 1261434-50-7 (2,3-Bis(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2,3-Bis(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261434-50-7
• MF: C₁₄H₆F₉N
• MW: 359.189774990082
• CID: 4982657
• Update Time: 2025-10-31

2,3-Bis(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C14H6F9N/c15-12(16,17)8-3-1-2-7(6-8)10-5-4-9(13(18,19)20)11(24-10)14(21,22)23/h1-6H
• InChI Key： XKVNUXRGUYVNQN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=CC=C(C(F)(F)F)C=2)=NC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 425
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 2,3-Bis(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261434-50-7)

2,3-Bis(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261434-50-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in advanced material science and pharmaceutical research. Its unique molecular structure, featuring multiple trifluoromethyl groups, imparts exceptional chemical stability and lipophilicity, making it a valuable intermediate in the synthesis of high-performance materials and bioactive compounds. Researchers and industries are increasingly exploring its applications in OLED materials, liquid crystals, and agrochemicals, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's CAS No. 1261434-50-7 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance. Its pyridine core and trifluoromethyl substitutions contribute to its versatility, enabling modifications for tailored properties. Recent studies highlight its potential in photovoltaic cells and catalysis, addressing key challenges in renewable energy and green chemistry. As the industry shifts toward eco-friendly alternatives, 2,3-Bis(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine stands out for its low environmental persistence and high efficacy.

In the pharmaceutical sector, this compound is investigated for its role in drug discovery, particularly in designing metabolically stable and bioavailable molecules. Its fluorine-rich structure enhances binding affinity and membrane permeability, traits highly sought after in CNS-targeting therapeutics and anticancer agents. With the rise of AI-driven molecular design, computational tools are increasingly used to predict its interactions, accelerating R&D timelines.

From a commercial perspective, 2,3-Bis(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine is produced under stringent quality controls to meet the demands of high-purity applications. Suppliers emphasize batch-to-batch consistency and scalability, catering to industries requiring gram-to-kilogram quantities. Analytical techniques like HPLC and NMR ensure compliance with international standards such as REACH and GMP.

Environmental and safety profiles of this compound are rigorously evaluated. Its low toxicity and non-flammability align with modern green chemistry principles, reducing workplace hazards. Disposal protocols focus on minimizing ecological impact, reflecting the industry's commitment to sustainability.

In summary, 2,3-Bis(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261434-50-7) exemplifies innovation in fluorinated chemistry. Its multidisciplinary applications—from electronics to life sciences—underscore its relevance in solving contemporary challenges. As research advances, this compound is poised to play a pivotal role in shaping future technologies.